![molecular formula C11H11N3O2 B7557197 N-(1H-pyrazol-5-ylmethyl)-1,3-benzodioxol-5-amine](/img/structure/B7557197.png)
N-(1H-pyrazol-5-ylmethyl)-1,3-benzodioxol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1H-pyrazol-5-ylmethyl)-1,3-benzodioxol-5-amine is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that contains both a pyrazole and a benzodioxole ring system. This compound has been of interest to researchers due to its potential pharmacological properties.
Mechanism of Action
The mechanism of action of N-(1H-pyrazol-5-ylmethyl)-1,3-benzodioxol-5-amine is not fully understood. However, it has been proposed that the compound may act as a competitive inhibitor of acetylcholinesterase and butyrylcholinesterase. This inhibition may lead to an increase in the levels of acetylcholine in the brain, which could potentially improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that this compound has potential biochemical and physiological effects. It has been reported to have antioxidant activity, which could be beneficial for the treatment of oxidative stress-related diseases. Additionally, it has been shown to have anti-inflammatory activity, which could be useful for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-(1H-pyrazol-5-ylmethyl)-1,3-benzodioxol-5-amine has advantages and limitations for lab experiments. One advantage is that it is a relatively simple compound to synthesize. Additionally, it has potential applications in the study of enzyme inhibition and cognitive function. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on N-(1H-pyrazol-5-ylmethyl)-1,3-benzodioxol-5-amine. One direction could be to further investigate its potential as an inhibitor of acetylcholinesterase and butyrylcholinesterase. Another direction could be to study its potential as an antioxidant and anti-inflammatory agent. Additionally, its potential as a therapeutic agent for the treatment of Alzheimer's disease could be further explored.
Synthesis Methods
The synthesis of N-(1H-pyrazol-5-ylmethyl)-1,3-benzodioxol-5-amine has been reported in the literature. The method involves the reaction of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1H-pyrazol-5-yl)ethanone with hydrazine hydrate in ethanol. The reaction is carried out under reflux conditions, and the resulting product is isolated by filtration and recrystallization.
Scientific Research Applications
N-(1H-pyrazol-5-ylmethyl)-1,3-benzodioxol-5-amine has potential applications in scientific research. It has been reported to have activity as a potential inhibitor of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of the neurotransmitter acetylcholine, which is important for cognitive function. Inhibition of these enzymes has been studied as a potential treatment for Alzheimer's disease.
properties
IUPAC Name |
N-(1H-pyrazol-5-ylmethyl)-1,3-benzodioxol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O2/c1-2-10-11(16-7-15-10)5-8(1)12-6-9-3-4-13-14-9/h1-5,12H,6-7H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFFWMWRPNPTWOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NCC3=CC=NN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.